2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide

• IUPAC Name: 2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide
• InChI: InChI=1S/C11H13ClFNO/c1-8(12)11(15)14(2)7-9-4-3-5-10(13)6-9/h3-6,8H,7H2,1-2H3
• InChI Key: YRFDJMYHHAHVHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)CC1=CC(=CC=C1)F)Cl
• Molecular Formula: C11H13ClFNO
• Molecular Weight: 229.68 g/mol

Description

2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide, also known as Tianeptine, is a tricyclic antidepressant drug that was first discovered in the 1960s. It is widely used in the medical field for its antidepressant and anxiolytic effects. Tianeptine is a unique drug that has a different mechanism of action than other antidepressants, which makes it an interesting topic of research.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the potential of compounds structurally related to 2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide in antimicrobial applications. For instance, a study synthesized and tested a series of acylthioureas for their interaction with bacterial cells. The anti-pathogenic activity was significant, especially against Pseudomonas aeruginosa and Staphylococcus aureus strains, highlighting the compounds' potential for further development as novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Gene Expression Inhibition

Another study focused on the structure-activity relationship of N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carboxamide, an inhibitor of transcription mediated by NF-kappaB and AP-1 transcription factors. This research aimed at improving oral bioavailability, providing insights into the chemical modifications that preserve or enhance biological activity, which could be relevant for compounds like 2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide (Palanki et al., 2000).

Antimicrobial Activity of Halogenated Compounds

Further research into 2-chloro(bromo)-(2-methyl)-3-arylpropanamides revealed their antimicrobial activity against strains of staphylococcus, intestinal rods, aerobic bacillus, and yeast fungi. The introduction of pharmacophore groups into the aromatic ring did not significantly increase their antibacterial and antifungal activity, suggesting a complex interplay between molecular structure and biological activity (Grishchuk et al., 2013).

Pharmacokinetics and Drug Metabolism

Another dimension of research involves the pharmacokinetics of novel inhibitors, such as anaplastic lymphoma kinase (ALK) inhibitors, where enzymatic hydrolysis in plasma can significantly affect drug clearance and bioavailability. Studies in this area aim to understand the metabolic pathways and design more stable analogs with balanced potency and metabolic stability, which could be relevant for designing derivatives of 2-chloro-N-[(3-fluorophenyl)methyl]-N-methylpropanamide with improved pharmacokinetic profiles (Teffera et al., 2013).